Cas no 824984-05-6 (2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester)

824984-05-6 structure
Product name:2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
- ethyl 3-amino-4-benzylfuran-2-carboxylate
- 824984-05-6
- DTXSID80837578
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- Inchi: InChI=1S/C14H15NO3/c1-2-17-14(16)13-12(15)11(9-18-13)8-10-6-4-3-5-7-10/h3-7,9H,2,8,15H2,1H3
- InChI Key: NOHWVHKGTNTRON-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(C(=CO1)CC2=CC=CC=C2)N
Computed Properties
- Exact Mass: 245.10519334g/mol
- Monoisotopic Mass: 245.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 65.5Ų
2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester Related Literature
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1. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
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3. A 2D metal–organic framework/reduced graphene oxide heterostructure for supercapacitor applicationLemu Girma Beka,Xiangrui Bu,Xin Li,Xiaoli Wang,Chuanyu Han,Weihua Liu RSC Adv., 2019,9, 36123-36135
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Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
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Yuhang Guo,Zhihong Yang,Yan Cheng,Luyuan Pual Wang,Baoshan Zhang,Yue Zhao,Zhichuan J. Xu,Guangbin Ji J. Mater. Chem. C, 2017,5, 491-512
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